Cas no 338754-98-6 (1-(2,6-dichlorobenzyl)-N-[2-(dimethylamino)ethyl]-2-oxo-1,2-dihydro-3-pyridinecarboxamide)

• Product Name: 1-(2,6-dichlorobenzyl)-N-[2-(dimethylamino)ethyl]-2-oxo-1,2-dihydro-3-pyridinecarboxamide
• CAS No: 338754-98-6
• MF: C₁₇H₁₉Cl₂N₃O₂
• MW: 368.257662057877
• CID: 5270431
• Update Time: 2026-03-09

1-(2,6-dichlorobenzyl)-N-[2-(dimethylamino)ethyl]-2-oxo-1,2-dihydro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-DICHLOROBENZYL)-N-[2-(DIMETHYLAMINO)ETHYL]-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• 1-[(2,6-dichlorophenyl)methyl]-N-[2-(dimethylamino)ethyl]-2-oxo-1,2-dihydropyridine-3-carboxamide
• 1-[(2,6-dichlorophenyl)methyl]-N-[2-(dimethylamino)ethyl]-2-oxopyridine-3-carboxamide
• CDS1_001162
• Bionet1_000186
• Oprea1_386515
• DivK1c_002202
• HMS568F08
• 1-(2,6-dichlorobenzyl)-N-[2-(dimethylamino)ethyl]-2-oxo-1,2-dihydro-3-pyridinecarboxamide

• Inchi： 1S/C17H19Cl2N3O2/c1-21(2)10-8-20-16(23)12-5-4-9-22(17(12)24)11-13-14(18)6-3-7-15(13)19/h3-7,9H,8,10-11H2,1-2H3,(H,20,23)
• InChI Key： UGEAFRFJDIIHDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C=CC=C(C(NCCN(C)C)=O)C1=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 524
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-(2,6-dichlorobenzyl)-N-[2-(dimethylamino)ethyl]-2-oxo-1,2-dihydro-3-pyridinecarboxamide

Research Update on 1-(2,6-dichlorobenzyl)-N-[2-(dimethylamino)ethyl]-2-oxo-1,2-dihydro-3-pyridinecarboxamide (CAS: 338754-98-6)

Recent studies on the compound 1-(2,6-dichlorobenzyl)-N-[2-(dimethylamino)ethyl]-2-oxo-1,2-dihydro-3-pyridinecarboxamide (CAS: 338754-98-6) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This small molecule has garnered attention due to its unique structural features and biological activity, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications for future therapeutic development.

The compound, often referred to by its CAS number 338754-98-6, belongs to the pyridinecarboxamide class and exhibits a distinct mechanism of action. Recent in vitro studies have demonstrated its ability to modulate kinase activity, particularly in pathways associated with cell proliferation and inflammation. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding affinity and interaction with target proteins. These structural insights have paved the way for rational drug design and optimization.

One of the key findings from recent investigations is the compound's selective inhibition of specific kinases, such as p38 MAPK and JAK2, which are critical in inflammatory and oncogenic signaling. In preclinical models, 1-(2,6-dichlorobenzyl)-N-[2-(dimethylamino)ethyl]-2-oxo-1,2-dihydro-3-pyridinecarboxamide showed significant efficacy in reducing inflammatory markers and tumor growth. These results suggest its potential as a dual-action therapeutic agent, though further studies are needed to assess its pharmacokinetics and safety profile in vivo.

In addition to its kinase inhibitory properties, recent research has explored the compound's role in modulating epigenetic regulators. Preliminary data indicate that it may influence histone deacetylase (HDAC) activity, opening new avenues for its application in diseases characterized by epigenetic dysregulation. This multi-targeted approach underscores the versatility of 338754-98-6 and its potential to address complex pathological conditions.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, bioavailability, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(2,6-dichlorobenzyl)-N-[2-(dimethylamino)ethyl]-2-oxo-1,2-dihydro-3-pyridinecarboxamide represents a compelling area of research in chemical biology and drug discovery. Its unique pharmacological profile and multi-targeted activity position it as a potential lead compound for the treatment of inflammatory and oncological diseases. Continued investigation and optimization will be critical to unlocking its full therapeutic potential.